Cas no 1391053-86-3 (1-Methyl Naproxen)

1-Methyl Naproxen is a derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID). This compound is characterized by the addition of a methyl group at the 1-position of the naproxen structure, which may influence its pharmacokinetic and pharmacodynamic properties. Potential advantages include enhanced lipophilicity, altered metabolic pathways, or improved stability compared to the parent compound. Such modifications could offer tailored therapeutic effects, such as prolonged half-life or reduced side effects, while retaining anti-inflammatory, analgesic, and antipyretic activity. Research applications may focus on comparative efficacy, metabolic studies, or formulation development. Further investigation is required to fully elucidate its clinical potential and safety profile.
1-Methyl Naproxen structure
1-Methyl Naproxen structure
Product Name:1-Methyl Naproxen
CAS No:1391053-86-3
MF:C15H16O3
MW:244.285744667053
CID:4552905
Update Time:2025-10-29

1-Methyl Naproxen Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl Naproxen
    • ULXOHJISFLPYOM-UHFFFAOYSA-N
    • Inchi: 1S/C15H16O3/c1-9-13(10(2)15(16)17)6-4-11-8-12(18-3)5-7-14(9)11/h4-8,10H,1-3H3,(H,16,17)
    • InChI Key: ULXOHJISFLPYOM-UHFFFAOYSA-N
    • SMILES: CC1=C(C=CC2C=C(OC)C=CC1=2)C(C)C(=O)O

1-Methyl Naproxen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M320390-25mg
1-Methyl Naproxen
1391053-86-3
25mg
$7859.00 2023-05-17

Additional information on 1-Methyl Naproxen

1-Methyl Naproxen: A Comprehensive Overview

1-Methyl Naproxen (CAS No. 1391053-86-3) is a derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID) with a long history of use in the treatment of various inflammatory conditions. The compound is chemically described as a methylated version of naproxen, which introduces subtle yet significant changes to its pharmacokinetic and pharmacodynamic properties. This modification enhances its bioavailability and stability, making it a promising candidate for advanced therapeutic applications.

The structural formula of 1-Methyl Naproxen consists of a substituted benzene ring with an ester group and a methyl substituent. This configuration not only influences its solubility but also plays a crucial role in its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Recent studies have highlighted the compound's potential as an improved alternative to traditional NSAIDs, particularly in terms of reduced gastrointestinal side effects and enhanced efficacy.

One of the most significant advancements in the study of 1-Methyl Naproxen involves its application in targeted drug delivery systems. Researchers have explored the use of nanotechnology to encapsulate the compound, thereby improving its delivery to specific tissues and minimizing systemic side effects. These innovations are particularly relevant in the context of chronic inflammatory diseases such as arthritis, where sustained release formulations could offer substantial benefits.

Moreover, 1-Methyl Naproxen has shown promise in preclinical models for its anti-inflammatory and analgesic properties. Studies conducted on animal models have demonstrated that the compound exhibits potent activity against inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), which are implicated in numerous autoimmune disorders. These findings underscore its potential as a novel therapeutic agent in the management of conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-Methyl Naproxen involves a multi-step process that begins with the preparation of naproxen followed by methylation at the para position of the benzene ring. This process requires precise control over reaction conditions to ensure optimal yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to confirm the compound's identity and purity.

In terms of safety profile, 1-Methyl Naproxen has been shown to exhibit a favorable toxicity profile in preclinical studies. Unlike some NSAIDs that are associated with nephrotoxicity and hepatotoxicity, this compound demonstrates reduced adverse effects on renal and hepatic function. This attribute makes it an attractive option for long-term therapeutic use.

Recent clinical trials have further validated the efficacy of 1-Methyl Naproxen in managing pain and inflammation. Data from these trials indicate that the compound achieves comparable or superior results to conventional NSAIDs with fewer adverse effects. These findings have sparked interest among pharmaceutical companies for further development and potential commercialization.

In conclusion, 1-Methyl Naproxen (CAS No. 1391053-86-3) represents a significant advancement in the field of anti-inflammatory therapeutics. Its unique chemical structure, combined with its enhanced pharmacokinetic properties and favorable safety profile, positions it as a promising candidate for addressing unmet medical needs in inflammation-related disorders. As research continues to uncover its full potential, 1-Methyl Naproxen stands poised to make a meaningful impact on patient care worldwide.

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